6-Bromo-1-nitronaphthalen-2-ol
Overview
Description
6-Bromo-1-nitronaphthalen-2-ol is an organic compound with the molecular formula C10H6BrNO3 and a molecular weight of 268.07 . It is used for research purposes .
Physical and Chemical Properties Analysis
This compound has a molecular weight of 268.07 . The specific physical and chemical properties such as boiling point, melting point, and solubility are not provided in the search results.Scientific Research Applications
Battery Technology
1-Nitronaphthalene, closely related to 6-Bromo-1-nitronaphthalen-2-ol, has been explored as a potential cathode material in battery technology. This research investigated its use in magnesium reserve batteries, where it serves as a depolarizer in conjunction with a high-energy magnesium anode. The study focused on optimizing its performance in different electrolytes and current densities (Thirunakaran et al., 1996).
Photochemistry in Atmospheric Waters
The photochemical properties of 1-nitronaphthalene, a model for nitro-PAHs, were examined to understand its behavior in atmospheric waters. This research is crucial in understanding the environmental impact of similar compounds, including this compound. The study revealed how it interacts with oxygen and halides in aqueous solutions, generating radical species and singlet oxygen (Brigante et al., 2010).
Atmospheric Pollution Modeling
Nitronaphthalenes, including compounds similar to this compound, were modeled to understand their formation, decay, and partitioning in the atmosphere. This research helps in assessing the environmental and health impacts of these compounds, particularly in urban areas with heavy traffic emissions (Feilberg et al., 1999).
Fluorescence Imaging
o-Phenylazonaphthol derivatives, including 6-bromo-1-((4-bromophenyl)diazenyl)naphthalen-2-ol, have been synthesized for fluorogenic applications. These compounds demonstrate aggregation-induced emission and have been used for two-photon cell imaging. This opens avenues for biological and medical imaging applications, where such compounds can be used as markers or sensors (Yoon et al., 2019).
Properties
IUPAC Name |
6-bromo-1-nitronaphthalen-2-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6BrNO3/c11-7-2-3-8-6(5-7)1-4-9(13)10(8)12(14)15/h1-5,13H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FREZGNRMOFFLRR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2[N+](=O)[O-])O)C=C1Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6BrNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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